N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-17(23,13-8-11-4-2-3-5-12(11)24-13)10-18-14(20)9-19-15(21)6-7-16(19)22/h2-5,8,23H,6-7,9-10H2,1H3,(H,18,20)
• InChI Key: HOBOMJCAVKJNHN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CN1C(=O)CCC1=O)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as BZP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BZP is a derivative of the neurotransmitter GABA and has been shown to have effects on the central nervous system.

Mechanism of Action

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide acts as a GABA receptor agonist, binding to the GABA receptor and increasing its activity. This leads to a decrease in neuronal excitability and a reduction in neurotransmitter release.
Biochemical and Physiological Effects:
N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has been shown to have a number of biochemical and physiological effects, including a reduction in dopamine release and an increase in serotonin release. It has also been shown to have anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, there are also limitations to its use, including its potential for toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, including further investigation of its potential as a therapeutic agent for neurological disorders and addiction, as well as studies on its toxicity and potential side effects. Additionally, research could be conducted to explore the potential for N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide to be used as a tool in neuroscience research.

Synthesis Methods

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide can be synthesized through a multi-step process involving the condensation of 2-(2,5-dioxopyrrolidin-1-yl)acetic acid with 2-(benzofuran-2-yl)ethanol. The resulting compound is then treated with hydrochloric acid to yield N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide.

Scientific Research Applications

N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has been studied for its potential as a therapeutic agent in the treatment of various neurological disorders, including Parkinson's disease and epilepsy. It has also been investigated for its potential as an analgesic and as a treatment for addiction.